Cas no 1806827-77-9 (5-(Difluoromethyl)-3,4-diiodopyridine-2-acetic acid)

• Product Name: 5-(Difluoromethyl)-3,4-diiodopyridine-2-acetic acid
• CAS No: 1806827-77-9
• MF: C₈H₅F₂I₂NO₂
• MW: 438.93655371666
• CID: 4811645
• Update Time: 2025-06-27

5-(Difluoromethyl)-3,4-diiodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3,4-diiodopyridine-2-acetic acid

• Inchi： 1S/C8H5F2I2NO2/c9-8(10)3-2-13-4(1-5(14)15)7(12)6(3)11/h2,8H,1H2,(H,14,15)
• InChI Key： HMUHLYMPPIGDKE-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CN=C1CC(=O)O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-(Difluoromethyl)-3,4-diiodopyridine-2-acetic acid

Research Brief on 5-(Difluoromethyl)-3,4-diiodopyridine-2-acetic acid (CAS: 1806827-77-9)

In recent years, the compound 5-(Difluoromethyl)-3,4-diiodopyridine-2-acetic acid (CAS: 1806827-77-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its difluoromethyl and diiodo substituents on the pyridine ring, exhibits remarkable chemical reactivity and stability, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. Recent studies have highlighted its role as a key building block in the development of novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The presence of the acetic acid moiety further enhances its potential for derivatization, allowing for the creation of diverse analogs with tailored biological activities.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 5-(Difluoromethyl)-3,4-diiodopyridine-2-acetic acid via a multi-step protocol involving halogenation and difluoromethylation reactions. The researchers reported a high yield and purity of the compound, which was subsequently used to develop a series of pyridine-based inhibitors for kinase enzymes. These inhibitors showed promising activity in preclinical models of cancer, suggesting the potential of this compound as a scaffold for anticancer drug development.

Further investigations into the biological activity of 5-(Difluoromethyl)-3,4-diiodopyridine-2-acetic acid have revealed its ability to modulate oxidative stress pathways. A recent in vitro study indicated that derivatives of this compound could act as potent antioxidants, protecting cells from reactive oxygen species (ROS)-induced damage. This finding opens new avenues for its application in neurodegenerative diseases and aging-related disorders, where oxidative stress plays a critical role.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. For instance, its iodine substituents make it an excellent candidate for radiolabeling, enabling its use in positron emission tomography (PET) imaging studies. Researchers have successfully incorporated radioisotopes such as iodine-125 into the molecule, allowing for the tracking of its distribution and metabolism in vivo. This application could significantly advance the understanding of drug pharmacokinetics and biodistribution.

Despite these promising developments, challenges remain in the large-scale production and optimization of 5-(Difluoromethyl)-3,4-diiodopyridine-2-acetic acid. Current synthetic routes often require expensive reagents and stringent conditions, which may limit its accessibility for broader research and clinical applications. Future studies are expected to focus on streamlining the synthesis process and exploring greener alternatives to enhance its practicality.

In conclusion, 5-(Difluoromethyl)-3,4-diiodopyridine-2-acetic acid (CAS: 1806827-77-9) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Continued research into its synthesis, mechanism of action, and applications will undoubtedly uncover new opportunities for therapeutic innovation.